Cas no 63134-17-8 (3-aminobenzenesulfonyl fluoride sulfate (1:1))

• Product Name: 3-aminobenzenesulfonyl fluoride sulfate (1:1)
• CAS No: 63134-17-8
• MF: C₆H₈FNO₆S₂
• MW: 273.259222984314
• CID: 1651656
• PubChem ID: 113050
• Update Time: 2025-04-21

3-aminobenzenesulfonyl fluoride sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-aminobenzenesulfonyl fluoride sulfate (1:1)
• 3-aminobenzenesulfonyl fluoride,sulfuric acid
• 63980-92-7
• DTXSID0069703
• 63134-17-8
• LEYKATQYMCVDON-UHFFFAOYSA-N
• 3-Aminobenzene-1-sulfonyl fluoride sulfate
• starbld0019096
• 3-AMINOBENZENESULFONYL FLUORIDE SULFATE
• Benzenesulfonyl fluoride, 3-amino-, sulfate (1:1)

• Inchi： 1S/C6H6FNO2S.H2O4S/c7-11(9,10)6-3-1-2-5(8)4-6;1-5(2,3)4/h1-4H,8H2;(H2,1,2,3,4)
• InChI Key： LEYKATQYMCVDON-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(=O)(=O)F.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 272.97774
• Monoisotopic Mass: 272.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Boiling Point: 301.5°C at 760 mmHg
• Flash Point: 136.2°C
• PSA: 134.76